(5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one

• Molecular Formula: C16H10N4O5
• Molecular Weight: 338.27 g/mol
• IUPAC Name: (4E)-2-(4-nitrophenyl)-4-[(3-nitrophenyl)methylidene]-1H-imidazol-5-one
• InChI: InChI=1S/C16H10N4O5/c21-16-14(9-10-2-1-3-13(8-10)20(24)25)17-15(18-16)11-4-6-12(7-5-11)19(22)23/h1-9H,(H,17,18,21)/b14-9+
• InChI Key: LLSVFOVYNKENPG-NTEUORMPSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/2\C(=O)NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

(5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one is a complex organic compound characterized by its unique structure, which includes nitrophenyl groups and an imidazol-4-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one typically involves multi-step organic reactions. One common method includes the condensation of 4-nitrobenzaldehyde with 3-nitrobenzylidene in the presence of a base, followed by cyclization to form the imidazol-4-one ring. The reaction conditions often require controlled temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one undergoes various chemical reactions, including:

Oxidation: The nitrophenyl groups can be oxidized to form nitro derivatives.

Reduction: Reduction of the nitro groups can yield amino derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrophenyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like sodium hydroxide or other strong bases can facilitate substitution reactions.

Major Products

The major products formed from these reactions include various derivatives of the original compound, such as amino-imidazolones and substituted nitrophenyl-imidazolones.

Scientific Research Applications

(5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of anti-inflammatory and anticancer agents.

Industry: Utilized in the development of advanced materials and as a component in various chemical processes.

Mechanism of Action

The mechanism of action of (5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one involves its interaction with specific molecular targets. The nitrophenyl groups can interact with enzymes or receptors, leading to inhibition or activation of biochemical pathways. The imidazol-4-one core may also play a role in stabilizing the compound’s interaction with its targets, enhancing its overall efficacy.

Comparison with Similar Compounds

Similar Compounds

2-Methylimidazole-1-(N-tert-octyl)sulfonimidoyl Fluoride: A bench-stable alternative used in similar synthetic applications.

4-Methoxyphenethylamine: Used as a precursor in organic synthesis.

4,4’-Difluorobenzophenone: Commonly used in the production of high-performance polymers.

Uniqueness

(5E)-2-(4-nitrophenyl)-5-[(3-nitrophenyl)methylidene]-1H-imidazol-4-one is unique due to its dual nitrophenyl groups and imidazol-4-one core, which confer distinct chemical reactivity and potential biological activity. This combination of structural features is not commonly found in other similar compounds, making it a valuable subject of study in various scientific fields.